Cas no 1603388-85-7 (3-Pyridinecarboxaldehyde, 6-(2-methyl-4-thiomorpholinyl)-)

• Product Name: 3-Pyridinecarboxaldehyde, 6-(2-methyl-4-thiomorpholinyl)-
• CAS No: 1603388-85-7
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 5977409
• PubChem ID: 116321265
• Update Time: 2025-06-09

3-Pyridinecarboxaldehyde, 6-(2-methyl-4-thiomorpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 6-(2-methyl-4-thiomorpholinyl)-
• 6-(2-Methylthiomorpholin-4-yl)pyridine-3-carbaldehyde
• EN300-725434
• 1603388-85-7

• Inchi： 1S/C11H14N2OS/c1-9-7-13(4-5-15-9)11-3-2-10(8-14)6-12-11/h2-3,6,8-9H,4-5,7H2,1H3
• InChI Key： LDQPENHHFXPGEQ-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCSC(C)C2)=CC=C1C=O

Computed Properties

• Exact Mass: 222.08268425g/mol
• Monoisotopic Mass: 222.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 422.7±45.0 °C(Predicted)
• pka: 6.30±0.29(Predicted)

Additional information on 3-Pyridinecarboxaldehyde, 6-(2-methyl-4-thiomorpholinyl)-

3-Pyridinecarboxaldehyde, 6-(2-methyl-4-thiomorpholinyl) (CAS No. 1603388-85-7): A Comprehensive Overview in Modern Chemical Biology

3-Pyridinecarboxaldehyde, 6-(2-methyl-4-thiomorpholinyl), identified by its unique chemical identifier CAS No. 1603388-85-7, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative has garnered attention due to its structural complexity and potential biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of 3-Pyridinecarboxaldehyde, 6-(2-methyl-4-thiomorpholinyl) incorporates a pyridine core functionalized with an aldehyde group at the 3-position and a morpholine moiety substituted at the 6-position. The presence of the aldehyde functionality suggests potential reactivity in forming Schiff bases or condensation products, while the morpholine ring introduces hydrogen bonding capabilities and may contribute to solubility and bioavailability. This combination of structural features positions the compound as a promising scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of morpholine derivatives due to their diverse biological effects. Morpholine-based compounds have been investigated for their roles as antiviral agents, anti-inflammatory drugs, and neuroprotective agents. The introduction of a thiourea-like moiety in 3-Pyridinecarboxaldehyde, 6-(2-methyl-4-thiomorpholinyl) further enhances its potential by introducing sulfur atoms, which can participate in various biochemical interactions. This structural feature may contribute to enhanced binding affinity to biological targets, thereby improving therapeutic efficacy.

The synthesis of 3-Pyridinecarboxaldehyde, 6-(2-methyl-4-thiomorpholinyl) involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the compound's feasibility for large-scale production if needed.

The biological activity of this compound has been preliminarily explored in several preclinical studies. Researchers have focused on its potential effects on enzymes and receptors involved in metabolic pathways relevant to diseases such as diabetes and cancer. Preliminary data suggest that 3-Pyridinecarboxaldehyde, 6-(2-methyl-4-thiomorpholinyl) may modulate key signaling pathways by interacting with specific targets. For instance, its ability to inhibit certain enzymes could lead to novel therapeutic approaches for managing hyperglycemia or reducing tumor growth.

The pharmacokinetic properties of 3-Pyridinecarboxaldehyde, 6-(2-methyl-4-thiomorpholinyl) are also under investigation to optimize its delivery and efficacy. Studies have examined its solubility, stability, and metabolic degradation pathways to understand how it behaves within biological systems. These studies are crucial for translating preclinical findings into clinical applications, ensuring that the compound can be effectively administered to patients.

In conclusion, 3-Pyridinecarboxaldehyde, 6-(2-methyl-4-thiomorpholinyl) (CAS No. 1603388-85-7) is a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, while preliminary studies highlight its biological activity and pharmacokinetic properties. Further research is warranted to fully elucidate its therapeutic potential and develop novel treatments for various diseases.